Cas no 1314979-42-4 (Indoline-3-carbaldehyde)

• Product Name: Indoline-3-carbaldehyde
• CAS No: 1314979-42-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4694045
• PubChem ID: 19352193
• Update Time: 2025-06-25

Indoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Indoline-3-carbaldehyde
• AKOS006356839
• SCHEMBL2639368
• 1314979-42-4
• SB64899

• Inchi： 1S/C9H9NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-4,6-7,10H,5H2
• InChI Key： NBKQRVSGHYZUOR-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2NC1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on Indoline-3-carbaldehyde

Indoline-3-carbaldehyde (CAS No. 1314979-42-4): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Indoline-3-carbaldehyde, with the chemical formula C9H7NO and the CAS number 1314979-42-4, is a versatile and highly valuable intermediate in the fields of chemical biology and medicinal chemistry. This heterocyclic aldehyde is characterized by a fused indoline ring system with a formyl group at the 3-position, making it a crucial building block for the synthesis of numerous pharmacologically active compounds. Its unique structural features have garnered significant attention in recent years, particularly in the development of novel therapeutic agents targeting various diseases.

The significance of Indoline-3-carbaldehyde lies in its broad applicability across multiple domains of chemical research. As a key intermediate, it serves as a precursor for the synthesis of complex molecules, including inhibitors, agonists, and antagonists that modulate biological pathways. The indoline core is particularly prevalent in natural products and drug candidates due to its ability to interact with biological targets in a highly specific manner. This has led to extensive exploration of its derivatives in drug discovery programs.

In recent years, advancements in synthetic methodologies have further enhanced the utility of Indoline-3-carbaldehyde. Modern techniques such as transition metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and directed ortho-metalation have enabled the efficient construction of intricate indoline derivatives. These methods have not only improved yield and purity but also opened new avenues for structural diversification. For instance, palladium-catalyzed coupling reactions with aryl halides or alkynes have been employed to introduce various substituents at the 2- or 3-positions of the indoline ring, expanding its pharmacological potential.

The pharmacological relevance of compounds derived from Indoline-3-carbaldehyde has been underscored by numerous preclinical and clinical studies. One notable area of interest is its role in developing treatments for neurological disorders. Indoline-based molecules have shown promise as modulators of neurotransmitter receptors, including serotonin and dopamine receptors. For example, derivatives of Indoline-3-carbaldehyde have been investigated for their potential as antipsychotic and antidepressant agents. The aldehyde functionality allows for further derivatization into amides, esters, or heterocycles, which can fine-tune biological activity and selectivity.

In addition to neurological applications, Indoline-3-carbaldehyde has found utility in oncology research. The indoline scaffold is present in several approved anticancer drugs, highlighting its importance as a pharmacophore. Researchers have leveraged the reactivity of the aldehyde group to develop prodrugs or bioconjugates that target specific cancer cell pathways. Recent studies have demonstrated that indoline derivatives can inhibit tyrosine kinases and other enzymes overexpressed in tumor cells, offering a promising strategy for targeted therapy.

The synthesis of complex indoline derivatives often requires multi-step processes involving careful regioselective functionalization. The formyl group at the 3-position of Indoline-3-carbaldehyde provides multiple possibilities for further modification. For instance, condensation reactions with amino acids or peptides can yield Schiff bases or peptidomimetics with enhanced binding affinity to biological targets. Similarly, oxidation or reduction of the aldehyde group can lead to carboxylic acids or alcohols, respectively, which can be further transformed into amides or ethers.

The growing interest in green chemistry has also influenced the synthesis of Indoline-3-carbaldehyde. Catalytic methods that minimize waste and energy consumption are being increasingly adopted. For example, enzymatic oxidation using cytochrome P450 mimics has been explored as an alternative to traditional chemical oxidants. Such approaches align with sustainable chemistry principles while maintaining high yields and selectivity.

The role of computational chemistry in designing derivatives of Indoline-3-carbaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis. This high-throughput virtual screening accelerates drug discovery by identifying promising candidates with minimal experimental effort. Furthermore, machine learning algorithms are being trained on large datasets to predict properties such as solubility and metabolic stability, further streamlining the development process.

In conclusion, Indoline-3-carbaldehyde (CAS No. 1314979-42-4) remains a cornerstone in modern chemical biology and medicinal chemistry due to its versatility and broad applicability. Its unique structural features enable the synthesis of diverse pharmacologically active compounds targeting various diseases. With ongoing advancements in synthetic methodologies and computational techniques, the future prospects for derivatives of this compound are exceptionally promising. Continued research into its applications will undoubtedly yield novel therapeutic agents that address unmet medical needs.